Cas no 105488-86-6 (Propanamide, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: Propanamide, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 105488-86-6
• MF: C₅H₇N₃OS₃
• MW: 221.323576211929
• CID: 1153972
• Update Time: 2024-07-27

Propanamide, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-

• Inchi： 1S/C5H7N3OS3/c6-3(9)1-2-11-5-8-7-4(10)12-5/h1-2H2,(H2,6,9)(H,7,10)
• InChI Key： SXIIZZMUNCIOAP-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCSC1=NNC(=S)S1

Computed Properties

• Exact Mass: 220.97531

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Melting Point: 175-177 °C
• Boiling Point: 447.4±47.0 °C(Predicted)
• PSA: 67.48
• pka: 5.39±0.40(Predicted)